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Compound of Interest

Compound Name: N-ethyl-2-iodoaniline

Cat. No.: B15315916

N-ethyl-2-iodoaniline: A Technical Safety and
Handling Guide

Disclaimer: A specific Safety Data Sheet (SDS) for N-ethyl-2-iodoaniline (CAS No. 133286-
16-5) is not readily available in public domains. This guide is a compilation of safety information
extrapolated from the SDSs of structurally similar compounds, including 2-iodoaniline, N-
ethylaniline, and other substituted anilines. The information herein should be used as a
guideline for preliminary safety assessment and handling procedures. It is imperative to
conduct a thorough risk assessment and consult with a qualified safety professional before
handling this chemical.

Introduction

N-ethyl-2-iodoaniline is a substituted aniline derivative. Due to the presence of the iodo- and
ethyl- functional groups on the aniline scaffold, this compound is of interest to researchers in
synthetic organic chemistry and drug development. The safety profile of this compound is not
well-documented; however, based on analogous structures, it is prudent to handle it as a
hazardous chemical with potential for toxicity and irritation. This guide provides a summary of
the likely hazards, handling precautions, and emergency procedures.

Hazard Identification and Classification
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Based on data from similar compounds, N-ethyl-2-iodoaniline is anticipated to be classified as

follows:

Globally Harmonized System (GHS) Classification (Predicted)

Hazard Class

Hazard Category

Hazard Statement

H302: Harmful if swallowed.[1]

Acute Toxicity, Oral Category 4
[2][3]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]
skin.[3][4]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.[3][4]
) ) o H315: Causes skin irritation.[1]
Skin Corrosion/Irritation Category 2
[2][5]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L
Irritation irritation.[1][2][5]
Specific Target Organ Toxicity - H335: May cause respiratory
Category 3

Single Exposure

irritation.[1][2][5]

Signal Word: Warning

Hazard Pictograms:

laalt text

Physical and Chemical Properties

Quantitative data for N-ethyl-2-iodoaniline is limited. The following table includes data for

structurally related compounds to provide an estimation of its properties.
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. . N-ethyl-2-
Property 2-lodoaniline N-Ethylaniline . .
iodoaniline
CAS Number 615-43-0 103-69-5 133286-16-5
Molecular Formula CeHeIN CsHi11N CsH10IN[6]
Molecular Weight 219.02 g/mol 121.18 g/mol 247.08 g/mol
Colorless liquid, turns
Appearance Crystalline Needles brown on exposure to Not available
light and air
Melting Point 55-58 °C -63 °C Not available
Boiling Point 262.0+£23.0 °C 205 °C Not available
Flash Point >230 °F 85 °C Not available
Solubility Insoluble in water Insoluble in water Not available

Experimental Protocols: Safe Handling Procedures

Given the predicted hazards, the following handling procedures are recommended. These are
general guidelines and should be adapted to specific laboratory conditions through a formal
risk assessment.

4.1. Engineering Controls

o Ventilation: Always handle N-ethyl-2-iodoaniline in a well-ventilated area. A certified
chemical fume hood is required for all manipulations of this compound, including weighing,
transferring, and reactions.

o Safety Equipment: An eyewash station and a safety shower must be readily accessible in the
immediate work area.

4.2. Personal Protective Equipment (PPE)
o Eye and Face Protection: Chemical safety goggles or a face shield are mandatory.

¢ Skin Protection:
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o Gloves: Wear chemically resistant gloves (e.g., nitrile, neoprene). Inspect gloves for any
signs of degradation or puncture before and during use.

o Lab Coat: A flame-resistant lab coat should be worn at all times.

o Clothing: Long pants and closed-toe shoes are required.

o Respiratory Protection: If there is a risk of inhaling dust or vapors, a NIOSH-approved
respirator with an appropriate cartridge for organic vapors should be used.

4.3. Hygiene Practices

e Wash hands thoroughly with soap and water after handling the compound and before leaving
the laboratory.

e Do not eat, drink, or smoke in the laboratory.

o Contaminated clothing should be removed immediately and decontaminated before reuse.
4.4, Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.

» Keep away from incompatible materials such as strong oxidizing agents, acids, acid
chlorides, and acid anhydrides.

e Protect from light.
4.5. Spill and Disposal

o Spill: In case of a spill, evacuate the area. Wearing appropriate PPE, contain the spill using
an inert absorbent material. Collect the absorbed material into a sealed container for
disposal.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not
allow the chemical to enter drains or waterways.

First-Aid Measures
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 Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[3]

» Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek medical attention if irritation persists.[1]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[1][2]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[3]

Visualized Workflows

The following diagrams illustrate key logical workflows for handling hazardous chemicals like N-
ethyl-2-iodoaniline.
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Caption: Chemical Hazard Assessment and Handling Workflow.
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Caption: Emergency First-Aid Response Protocol.

Conclusion

While a specific Safety Data Sheet for N-ethyl-2-iodoaniline is not currently available, a
conservative approach to its handling is warranted based on the known hazards of similar iodo-
and ethyl- substituted anilines. It should be treated as a compound that is harmful if swallowed,
inhaled, or in contact with skin, and as an irritant to the skin, eyes, and respiratory system.
Strict adherence to the safe handling procedures outlined in this guide, including the use of
appropriate engineering controls and personal protective equipment, is essential to minimize
the risk of exposure for researchers and drug development professionals. A thorough,
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substance-specific risk assessment should always be completed before any new experimental
work with this compound is undertaken.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b15315916?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAH5514806&productDescription=N-ETHYL-2-NITROANILINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.merckmillipore.com/Web-CO-Site/es_ES/-/COP/ShowDocument-File?ProductSKU=MDA_CHEM-820727&DocumentType=MSD&DocumentId=820727_SDS_EU_EN.PDF&DocumentUID=625332&Language=EN&Country=EU&Origin=null
https://www.sodiumiodide.net/msds/2-%20Iodo%20Aniline%20MSDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Iodoaniline
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/105950-SDS-EN.pdf
https://www.sigmaaldrich.com/US/en/product/enamine/enah3045d1ca
https://www.benchchem.com/product/b15315916#n-ethyl-2-iodoaniline-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b15315916#n-ethyl-2-iodoaniline-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b15315916#n-ethyl-2-iodoaniline-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b15315916#n-ethyl-2-iodoaniline-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15315916?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15315916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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